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Compound of Interest

Compound Name: O-Desmethyl Carvedilol-d5

Cat. No.: B586321 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for laboratory personnel handling O-Desmethyl Carvedilol-d5. Given that this is a

pharmaceutical-related compound of unknown potency, a cautious approach is mandatory. The

following procedures are designed to minimize exposure risk and ensure a safe laboratory

environment.

O-Desmethyl Carvedilol-d5 is a labeled metabolite of Carvedilol, a nonselective β-adrenergic

blocker. While comprehensive toxicological data for this specific deuterated metabolite is not

readily available, it should be handled as a potent pharmaceutical compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties for O-Desmethyl Carvedilol and its

deuterated analog is provided below.

Property O-Desmethyl Carvedilol O-Desmethyl Carvedilol-d5

CAS Number 72956-44-6[1][2] 1794817-24-5[3]

Molecular Formula C23H24N2O4[1][2] C23H19D5N2O4[3]

Molecular Weight 392.5 g/mol [1] 397.48 g/mol [3]

Appearance Off-White Solid[3] Off-White Solid[3]

Storage 2-8°C Refrigerator[3] 2-8°C Refrigerator[3]
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Operational Plan: Step-by-Step Guidance
A systematic approach to handling O-Desmethyl Carvedilol-d5 is crucial to maintain safety

and experimental integrity.

Compound Reception and Storage
Verification: Upon receipt, verify the container label against the shipping documents.

Inspection: Inspect the container for any signs of damage or leakage. If compromised,

implement spill procedures immediately.

Storage: Store the compound in its original, tightly sealed container in a designated, labeled,

and access-restricted refrigerator at 2-8°C.[3]

Preparation and Handling
Controlled Access: Conduct all handling of O-Desmethyl Carvedilol-d5 in a designated

area with restricted access.

Engineering Controls: All weighing and solution preparation must be performed in a certified

chemical fume hood or a powder containment hood to avoid inhalation of dust.

Personal Protective Equipment (PPE): A comprehensive list of required PPE is detailed in

the following section.

Avoid Dust Formation: Handle the solid compound carefully to prevent the generation of

dust.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing.

Spill and Emergency Procedures
Minor Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.
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Gently sweep the absorbed material into a designated hazardous waste container.

Decontaminate the spill area (see Decontamination Procedures).

Major Spills:

Evacuate the laboratory and notify the appropriate safety personnel.

Restrict access to the area.

Follow institutional emergency procedures.

Personal Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Decontamination Procedures
Equipment: All non-disposable equipment that comes into contact with O-Desmethyl
Carvedilol-d5 must be decontaminated. A common procedure involves washing with a

suitable solvent (e.g., ethanol or methanol) followed by a detergent solution and then rinsing

with water.

Work Surfaces: At the end of each procedure, decontaminate all work surfaces within the

fume hood.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling O-Desmethyl Carvedilol-d5:
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PPE Category Specifications

Hand Protection

Two pairs of powder-free nitrile gloves.[4] The

outer glove should be removed and disposed of

as hazardous waste immediately after handling

the compound.

Eye Protection Chemical safety goggles or a face shield.[4][5]

Body Protection
A disposable, low-permeability lab coat with long

sleeves and tight-fitting cuffs.[4]

Respiratory Protection

A NIOSH-approved respirator (e.g., N95) should

be used when handling the powder outside of a

fume hood or if there is a risk of aerosol

generation.[6]

Disposal Plan
All waste materials contaminated with O-Desmethyl Carvedilol-d5 must be treated as

hazardous chemical waste.

Solid Waste: This includes contaminated gloves, lab coats, absorbent materials, and any

unused solid compound. Place in a clearly labeled, sealed hazardous waste container.

Liquid Waste: All solutions containing O-Desmethyl Carvedilol-d5 should be collected in a

designated, sealed hazardous waste container. Do not dispose of down the drain.

Empty Containers: "RCRA empty" containers (those that have been emptied through normal

practices) should still be disposed of as hazardous waste to prevent trace contamination.

Final Disposal: All hazardous waste must be disposed of through a licensed chemical waste

disposal company, likely via incineration.[7]

Experimental Workflow Diagram
The following diagram outlines the logical workflow for handling O-Desmethyl Carvedilol-d5
from receipt to disposal.
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Workflow for Handling O-Desmethyl Carvedilol-d5
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Caption: Logical workflow for handling O-Desmethyl Carvedilol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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